Benzo[a]pyrene-7,8-oxide
Benzo[a]pyrene-7,8-oxide
Brand Name:
Vulcanchem
CAS No.:
36504-65-1
VCID:
VC0196083
InChI:
InChI=1S/C20H12O/c1-2-11-4-5-13-10-16-14(8-9-17-20(16)21-17)15-7-6-12(3-1)18(11)19(13)15/h1-10,17,20H
SMILES:
C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C=CC6C5O6)C=C2
Molecular Formula:
C20H12O
Molecular Weight:
268.3 g/mol
Benzo[a]pyrene-7,8-oxide
CAS No.: 36504-65-1
VCID: VC0196083
Molecular Formula: C20H12O
Molecular Weight: 268.3 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
![Benzo[a]pyrene-7,8-oxide - 36504-65-1](/images/no_structure.jpg)
| CAS No. | 36504-65-1 |
|---|---|
| Product Name | Benzo[a]pyrene-7,8-oxide |
| Molecular Formula | C20H12O |
| Molecular Weight | 268.3 g/mol |
| IUPAC Name | 6-oxahexacyclo[11.6.2.02,8.05,7.010,20.017,21]henicosa-1(20),2(8),3,9,11,13(21),14,16,18-nonaene |
| Standard InChI | InChI=1S/C20H12O/c1-2-11-4-5-13-10-16-14(8-9-17-20(16)21-17)15-7-6-12(3-1)18(11)19(13)15/h1-10,17,20H |
| Standard InChIKey | OLLMQFHYRYHKTD-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C=CC6C5O6)C=C2 |
| Canonical SMILES | C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C=CC6C5O6)C=C2 |
| Purity | > 95% |
| Synonyms | enzo(a)pyrene 7,8-epoxide benzo(a)pyrene 7,8-oxide benzo(a)pyrene 7,8-oxide, (+-)-isomer benzo(a)pyrene 7,8-oxide, (6bR)-isomer benzo(a)pyrene 7,8-oxide, (6bS)-isome |
| PubChem Compound | 37455 |
| Last Modified | Apr 15 2024 |
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